Cas no 2228502-07-4 (tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate
• CAS No: 2228502-07-4
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 6367566
• PubChem ID: 165621638
• Update Time: 2025-08-05

tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate
• tert-butyl N-{4-[(chlorosulfonyl)methyl]-2-methylphenyl}carbamate
• EN300-1885877
• 2228502-07-4

• Inchi： 1S/C13H18ClNO4S/c1-9-7-10(8-20(14,17)18)5-6-11(9)15-12(16)19-13(2,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： XRXXDWZUCZOQDP-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 319.0645069g/mol
• Monoisotopic Mass: 319.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate

tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate, identified by the CAS number 2228502-07-4, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture, pharmaceuticals, and industrial chemistry. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted phenyl ring containing a chlorosulfonylmethyl group and a methyl substituent.

The synthesis of tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most notable applications of this compound is in the field of agriculture, where it serves as an effective herbicide. The chlorosulfonyl group plays a crucial role in its herbicidal activity by enhancing the compound's ability to inhibit specific enzymes involved in plant metabolism. Studies have shown that this compound exhibits high selectivity towards certain weed species, making it a valuable tool for crop protection.

In addition to its agricultural applications, tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate has also been investigated for its potential in pharmaceutical research. The carbamate functional group is known for its ability to act as a bioisostere, which can be utilized in drug design to improve pharmacokinetic properties. Recent studies have focused on its role as a precursor for more complex molecules with potential therapeutic applications.

The structural features of this compound, particularly the presence of the tert-butyl group and the substituted phenyl ring, contribute significantly to its stability and reactivity. The tert-butyl group acts as an electron-donating substituent, stabilizing the molecule and enhancing its resistance to hydrolysis. This property makes it suitable for use in harsh chemical environments.

From an environmental perspective, the degradation pathways of tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate have been extensively studied. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, with the chlorosulfonyl group being transformed into less harmful byproducts. These findings are crucial for assessing its environmental impact and ensuring sustainable use.

In conclusion, tert-butyl N-{4-(chlorosulfonyl)methyl-2-methylphenyl}carbamate is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development. As new insights into its synthesis, properties, and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.